Cas no 1246167-37-2 (methyl decahydroisoquinoline-5-carboxylate)

• Product Name: methyl decahydroisoquinoline-5-carboxylate
• CAS No: 1246167-37-2
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 2136848
• Update Time: 2023-11-19

methyl decahydroisoquinoline-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl decahydroisoquinoline-5-carboxylate
• CID 84048962
• 5-Isoquinolinecarboxylic acid, decahydro-, methyl ester

• Inchi： 1S/C11H19NO2/c1-14-11(13)10-4-2-3-8-7-12-6-5-9(8)10/h8-10,12H,2-7H2,1H3
• InChI Key： KVMFQPJACCDDCM-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCC2CNCCC21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.027±0.06 g/cm3(Predicted)
• Boiling Point: 276.8±33.0 °C(Predicted)
• pka: 11.29±0.40(Predicted)